Cas no 1187056-38-7 (Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate)

• Product Name: Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate
• CAS No: 1187056-38-7
• MF: C₁₂H₉F₂NO₂S
• MW: 269.2671687603
• CID: 1028818
• PubChem ID: 59455697
• Update Time: 2025-10-28

Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate
• ethyl 2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxylate
• DB-351279
• MFCD22581284
• DDPCNNSTYGJTTL-UHFFFAOYSA-N
• AKOS017324618
• Ethyl2-(2,6-difluorophenyl)thiazole-4-carboxylate
• SY287867
• 1187056-38-7
• DTXSID30732105
• SCHEMBL318924
• AM807764

• Inchi： 1S/C12H9F2NO2S/c1-2-17-12(16)9-6-18-11(15-9)10-7(13)4-3-5-8(10)14/h3-6H,2H2,1H3
• InChI Key： DDPCNNSTYGJTTL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 269.03220603g/mol
• Monoisotopic Mass: 269.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate

Recent Advances in the Study of Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate (CAS: 1187056-38-7)

Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate (CAS: 1187056-38-7) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmaceuticals.

One of the key areas of research involving Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate is its role as a building block in the synthesis of more complex molecules. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the difluorophenyl group in this compound enhances its stability and bioavailability, making it a promising candidate for further modification and study.

Recent publications have highlighted the compound's potential in targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate exhibit inhibitory activity against certain kinases involved in cancer progression. The study utilized computational modeling and in vitro assays to identify the most potent derivatives, paving the way for future in vivo studies.

Another significant development is the exploration of Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate in the context of infectious diseases. A research group at the University of Cambridge reported in 2024 that thiazole-based compounds, including this derivative, show promising activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop new antibiotics.

In addition to its biological applications, the synthetic chemistry of Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate has also been a focus of recent research. A paper in Organic Letters detailed an optimized synthetic route that improves yield and reduces by-products, making the compound more accessible for large-scale production. This advancement is particularly important for pharmaceutical companies looking to incorporate the compound into their drug development pipelines.

Despite these promising findings, challenges remain in fully understanding the pharmacokinetics and toxicity profile of Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate. Ongoing studies are investigating its metabolic stability and potential side effects, which are critical for its transition from the lab to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, Ethyl 2-(2,6-difluorophenyl)thiazole-4-carboxylate (CAS: 1187056-38-7) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and improved synthetic accessibility make it a valuable tool for drug discovery. Future research will likely focus on optimizing its derivatives for specific therapeutic applications and addressing any safety concerns to facilitate its clinical development.